methyl 4-((4-isopropyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)methyl)benzoate

• IUPAC Name: methyl 4-[(7-oxo-1-phenyl-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl)methyl]benzoate
• InChI: InChI=1S/C23H22N4O3/c1-15(2)20-19-13-24-27(18-7-5-4-6-8-18)21(19)22(28)26(25-20)14-16-9-11-17(12-10-16)23(29)30-3/h4-13,15H,14H2,1-3H3
• InChI Key: KLJVXPHEVWZINM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=O)C2=C1C=NN2C3=CC=CC=C3)CC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C23H22N4O3
• Molecular Weight: 402.4 g/mol

Description

Pyrazolopyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported within the period from 2017 to 2021. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of pyrazolopyridines can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines.

Chemical Reactions Analysis

The chemical reactions of pyrazolopyridines are diverse and depend on the substituents present at positions N1, C3, C4, C5, and C6.

Scientific Research Applications

Chemical Structure and Tautomeric Forms

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Synthetic Methods

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Biomedical Applications

• These compounds exhibit diverse biological activities:
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Patents and References

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Future Directions

Future research on pyrazolopyridines may focus on exploring their potential biomedical applications, given their close similarity with the purine bases adenine and guanine.